N-(4-acetylphenyl)-4-(N,N-diallylsulfamoyl)benzamide

• IUPAC Name: N-(4-acetylphenyl)-4-[bis(prop-2-enyl)sulfamoyl]benzamide
• InChI: InChI=1S/C21H22N2O4S/c1-4-14-23(15-5-2)28(26,27)20-12-8-18(9-13-20)21(25)22-19-10-6-17(7-11-19)16(3)24/h4-13H,1-2,14-15H2,3H3,(H,22,25)
• InChI Key: YTOGKJYSVRMJBN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N(CC=C)CC=C
• Molecular Formula: C21H22N2O4S
• Molecular Weight: 398.5 g/mol

Description

N-(4-acetylphenyl)-4-(N,N-diallylsulfamoyl)benzamide, also known as ADSB-NP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-4-(N,N-diallylsulfamoyl)benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation and cancer development. N-(4-acetylphenyl)-4-(N,N-diallylsulfamoyl)benzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation. N-(4-acetylphenyl)-4-(N,N-diallylsulfamoyl)benzamide has also been shown to inhibit the activity of protein kinase C (PKC), a signaling protein that is involved in cell growth and differentiation.
Biochemical and Physiological Effects
N-(4-acetylphenyl)-4-(N,N-diallylsulfamoyl)benzamide has been shown to exhibit a range of biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-(4-acetylphenyl)-4-(N,N-diallylsulfamoyl)benzamide inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-(4-acetylphenyl)-4-(N,N-diallylsulfamoyl)benzamide has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in vitro. In vivo studies have shown that N-(4-acetylphenyl)-4-(N,N-diallylsulfamoyl)benzamide exhibits anti-inflammatory and anti-tumor effects in animal models of inflammation and cancer.

Advantages and Limitations for Lab Experiments

N-(4-acetylphenyl)-4-(N,N-diallylsulfamoyl)benzamide has several advantages for lab experiments, including its high purity, stability, and solubility in common organic solvents. However, N-(4-acetylphenyl)-4-(N,N-diallylsulfamoyl)benzamide also has some limitations, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several potential future directions for the study of N-(4-acetylphenyl)-4-(N,N-diallylsulfamoyl)benzamide. One direction is the further exploration of its anti-inflammatory and anti-cancer properties, including the identification of its molecular targets and the development of new derivatives with improved pharmacological properties. Another direction is the study of its potential applications in materials science, including the synthesis of functional materials with enhanced catalytic, sensing, and energy storage properties. Additionally, the development of new synthetic methods for N-(4-acetylphenyl)-4-(N,N-diallylsulfamoyl)benzamide and its derivatives could lead to more efficient and cost-effective production methods.

Scientific Research Applications

N-(4-acetylphenyl)-4-(N,N-diallylsulfamoyl)benzamide has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, drug discovery, and materials science. In medicinal chemistry, N-(4-acetylphenyl)-4-(N,N-diallylsulfamoyl)benzamide has been shown to exhibit promising anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs. In drug discovery, N-(4-acetylphenyl)-4-(N,N-diallylsulfamoyl)benzamide has been used as a scaffold for the synthesis of novel compounds with improved pharmacological properties. In materials science, N-(4-acetylphenyl)-4-(N,N-diallylsulfamoyl)benzamide has been used as a building block for the synthesis of functional materials with potential applications in catalysis, sensing, and energy storage.